Acid Red 266 Acid Red 266 Dark brown powder, soluble in water. Soluble in strong sulfuric acid is a deep red in solution, after diluted NSW. Mainly used for nylon fabric dyeing and printing, and is suitable for direct printing polyamide, especially for the polyamide fiber of carpet dyeing, is not suitable for discharge printing.
Brand Name: Vulcanchem
CAS No.: 57741-47-6
VCID: VC0179417
InChI: InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);/q;+1/p-1
SMILES: C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
Molecular Formula: C17H10ClF3N3NaO4S
Molecular Weight: 467.8 g/mol

Acid Red 266

CAS No.: 57741-47-6

Main Products

VCID: VC0179417

Molecular Formula: C17H10ClF3N3NaO4S

Molecular Weight: 467.8 g/mol

Acid Red 266 - 57741-47-6

CAS No. 57741-47-6
Product Name Acid Red 266
Molecular Formula C17H10ClF3N3NaO4S
Molecular Weight 467.8 g/mol
IUPAC Name sodium;6-amino-5-[[4-chloro-2-(trifluoromethyl)phenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate
Standard InChI InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);/q;+1/p-1
Standard InChIKey GVLHHJPRNMDLLL-UHFFFAOYSA-M
Isomeric SMILES C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
SMILES C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
Canonical SMILES C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
Description Dark brown powder, soluble in water. Soluble in strong sulfuric acid is a deep red in solution, after diluted NSW. Mainly used for nylon fabric dyeing and printing, and is suitable for direct printing polyamide, especially for the polyamide fiber of carpet dyeing, is not suitable for discharge printing.
Synonyms ACID RED 266; W-111144; 57741-47-6; Sodium 6-amino-5-[[4-chloro-2-(trifluoromethyl)phenyl]azo]-4-hydroxynaphthalene-2-sulphonate; 2-Naphthalenesulfonic acid, 6-amino-5-((4-chloro-2-(trifluoromethyl)phenyl)azo)-4-hydroxy-, monosodium salt; 2-Naphthale
PubChem Compound 42554
Last Modified Nov 14 2021
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